Cas no 2580187-70-6 (2-(benzyloxy)carbonyl-5-oxo-2-azabicyclo4.2.0octane-8-carboxylic acid)

2-(benzyloxy)carbonyl-5-oxo-2-azabicyclo4.2.0octane-8-carboxylic acid structure
2580187-70-6 structure
Product Name:2-(benzyloxy)carbonyl-5-oxo-2-azabicyclo4.2.0octane-8-carboxylic acid
CAS No:2580187-70-6
MF:C16H17NO5
MW:303.309884786606
CID:5658365
PubChem ID:165892730
Update Time:2025-07-23

2-(benzyloxy)carbonyl-5-oxo-2-azabicyclo4.2.0octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(benzyloxy)carbonyl]-5-oxo-2-azabicyclo[4.2.0]octane-8-carboxylic acid
    • EN300-27728788
    • 2580187-70-6
    • 2-(benzyloxy)carbonyl-5-oxo-2-azabicyclo4.2.0octane-8-carboxylic acid
    • Inchi: 1S/C16H17NO5/c18-13-6-7-17(14-11(13)8-12(14)15(19)20)16(21)22-9-10-4-2-1-3-5-10/h1-5,11-12,14H,6-9H2,(H,19,20)
    • InChI Key: RYKYJFYUPJBKIG-UHFFFAOYSA-N
    • SMILES: O=C1CCN(C(=O)OCC2C=CC=CC=2)C2C(C(=O)O)CC21

Computed Properties

  • Exact Mass: 303.11067264g/mol
  • Monoisotopic Mass: 303.11067264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 471
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 83.9Ų

2-(benzyloxy)carbonyl-5-oxo-2-azabicyclo4.2.0octane-8-carboxylic acid Pricemore >>

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Additional information on 2-(benzyloxy)carbonyl-5-oxo-2-azabicyclo4.2.0octane-8-carboxylic acid

Comprehensive Overview of 2-(benzyloxy)carbonyl-5-oxo-2-azabicyclo[4.2.0]octane-8-carboxylic acid (CAS No. 2580187-70-6)

2-(benzyloxy)carbonyl-5-oxo-2-azabicyclo[4.2.0]octane-8-carboxylic acid (CAS No. 2580187-70-6) is a structurally complex bicyclic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This molecule features a unique 2-azabicyclo[4.2.0]octane core, which is a key scaffold in the development of bioactive molecules. The presence of both a benzyloxycarbonyl (Cbz) protecting group and a carboxylic acid moiety makes it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its potential applications in drug discovery, especially in the design of protease inhibitors and peptidomimetics.

In recent years, the demand for bicyclic compounds like 2-(benzyloxy)carbonyl-5-oxo-2-azabicyclo[4.2.0]octane-8-carboxylic acid has surged due to their ability to mimic natural peptide structures. This compound’s rigid bicyclic framework enhances metabolic stability, a critical factor in the development of orally bioavailable drugs. The Cbz group is widely used in peptide synthesis, offering protection for amine functionalities during multi-step reactions. Its removal under mild conditions makes it a preferred choice for researchers working on complex molecular architectures.

The synthesis of CAS No. 2580187-70-6 involves sophisticated organic transformations, including cyclization and selective functionalization. Advanced techniques such as asymmetric catalysis and microwave-assisted synthesis have been explored to improve yields and enantioselectivity. These innovations align with the growing trend toward sustainable and efficient synthetic methodologies, a topic frequently searched by chemists in academic and industrial settings. Keywords like "green chemistry in heterocyclic synthesis" and "microwave-assisted bicyclic compound preparation" reflect this interest.

From a pharmacological perspective, the 2-azabicyclo[4.2.0]octane skeleton is a promising motif for targeting enzymes and receptors. Its constrained geometry allows for precise interactions with biological targets, a feature highly sought after in the design of next-generation therapeutics. Online discussions often highlight queries such as "role of bicyclic scaffolds in drug design" and "applications of Cbz-protected amino acid derivatives," underscoring the relevance of this compound in contemporary research.

Analytical characterization of 2-(benzyloxy)carbonyl-5-oxo-2-azabicyclo[4.2.0]octane-8-carboxylic acid typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC. Purity and stability are critical parameters, especially for researchers investigating its use in preclinical studies. Searches related to "HPLC methods for bicyclic carboxylic acids" or "NMR analysis of Cbz-protected compounds" are common among laboratory professionals seeking optimized protocols.

In summary, CAS No. 2580187-70-6 represents a valuable building block in medicinal and synthetic chemistry. Its structural complexity and functional group diversity make it a subject of ongoing exploration, particularly in the context of fragment-based drug discovery and peptide engineering. As the scientific community continues to prioritize innovative molecular designs, compounds like this will remain at the forefront of research discussions and publications.

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